Cas no 653589-30-1 (2-Piperidinone, 4-hydroxy-6-(1-methylethyl)-, (4R,6R)-)

• Product Name: 2-Piperidinone, 4-hydroxy-6-(1-methylethyl)-, (4R,6R)-
• CAS No: 653589-30-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 400033
• PubChem ID: 45083211
• Update Time: 2025-04-19

2-Piperidinone, 4-hydroxy-6-(1-methylethyl)-, (4R,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 4-hydroxy-6-(1-methylethyl)-, (4R,6R)-
• (4R,6R)-4-hydroxy-6-propan-2-ylpiperidin-2-one
• 2-Piperidinone, 4-hydroxy-6-(1-methylethyl)-, (4R,6R)- (9CI)
• (4R,6R)-4-Hydroxy-6-(propan-2-yl)piperidin-2-one
• 653589-30-1
• DTXSID80665398

• Inchi： 1S/C8H15NO2/c1-5(2)7-3-6(10)4-8(11)9-7/h5-7,10H,3-4H2,1-2H3,(H,9,11)/t6-,7-/m1/s1
• InChI Key： PTHHFRHPVDKOBQ-RNFRBKRXSA-N
• SMILES： O[C@H]1CC(N[C@@H](C(C)C)C1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 49.33